Cas no 2228333-04-6 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228333-04-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5776028
• PubChem ID: 165700202
• Update Time: 2023-11-15

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1786919
• 2228333-04-6

• Inchi： 1S/C11H18N2O2/c1-5-9(11(14)15)10-7(3)12-13(6-2)8(10)4/h9H,5-6H2,1-4H3,(H,14,15)
• InChI Key： NVMWRNPLNSVIAB-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų